Cas no 2309474-55-1 (3-(1,2,5-Trimethylpyrrolidin-3-yl)propanoic acid;hydrochloride)

• Product Name: 3-(1,2,5-Trimethylpyrrolidin-3-yl)propanoic acid;hydrochloride
• CAS No: 2309474-55-1
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 5942497
• PubChem ID: 138991203
• Update Time: 2025-06-11

3-(1,2,5-Trimethylpyrrolidin-3-yl)propanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3677672904
• 3-(1,2,5-Trimethylpyrrolidin-3-yl)propanoic acid;hydrochloride
• 3-(1,2,5-trimethylpyrrolidin-3-yl)propanoic acid hydrochloride
• 2309474-55-1
• EN300-7355091

• Inchi： 1S/C10H19NO2.ClH/c1-7-6-9(4-5-10(12)13)8(2)11(7)3;/h7-9H,4-6H2,1-3H3,(H,12,13);1H
• InChI Key： HMWSWILXQWXWGH-UHFFFAOYSA-N
• SMILES： Cl.OC(CCC1CC(C)N(C)C1C)=O

Computed Properties

• Exact Mass: 221.1182566g/mol
• Monoisotopic Mass: 221.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-(1,2,5-Trimethylpyrrolidin-3-yl)propanoic acid;hydrochloride

Comprehensive Overview of 3-(1,2,5-Trimethylpyrrolidin-3-yl)propanoic acid;hydrochloride (CAS No. 2309474-55-1)

The compound 3-(1,2,5-Trimethylpyrrolidin-3-yl)propanoic acid;hydrochloride (CAS No. 2309474-55-1) is a chemically synthesized derivative with a unique pyrrolidine backbone. Its molecular structure combines a propanoic acid moiety with a trimethylpyrrolidine group, making it a subject of interest in pharmaceutical and biochemical research. The hydrochloride salt form enhances its solubility, which is critical for applications in drug formulation and delivery systems. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in the context of neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for pyrrolidine derivatives has surged due to their versatility in medicinal chemistry. The trimethylpyrrolidine scaffold in this compound is particularly noteworthy for its stereochemical properties, which influence binding affinity to target proteins. This has led to its investigation in enzyme inhibition studies and receptor modulation, topics frequently searched in academic and industrial databases. The compound’s CAS No. 2309474-55-1 is often cited in patents and research papers, reflecting its growing relevance in drug discovery pipelines.

From a synthetic perspective, the preparation of 3-(1,2,5-Trimethylpyrrolidin-3-yl)propanoic acid;hydrochloride involves multi-step organic reactions, including alkylation and carboxylation processes. Its purity and stability are rigorously tested using advanced analytical techniques such as HPLC and NMR spectroscopy, ensuring compliance with industry standards. These details are crucial for laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies, which are trending topics in AI-driven drug design platforms.

The compound’s potential applications extend to cosmeceuticals and nutraceuticals, where its structural features may contribute to anti-aging or anti-inflammatory effects. This aligns with consumer interest in bioactive ingredients, a frequently searched term in cosmetic science forums. Additionally, its hydrochloride salt form is often preferred in formulations due to improved bioavailability, a key consideration in pharmacokinetic optimization.

In summary, 3-(1,2,5-Trimethylpyrrolidin-3-yl)propanoic acid;hydrochloride (CAS No. 2309474-55-1) represents a promising candidate for diverse scientific applications. Its combination of structural novelty and functional adaptability makes it a valuable tool for researchers addressing challenges in therapeutic development and material science. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in next-generation innovations.